2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide

• IUPAC Name: N-(3-ethenylphenyl)-2-ethyl-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C19H16N2O3/c1-3-12-6-5-7-14(10-12)20-17(22)13-8-9-15-16(11-13)19(24)21(4-2)18(15)23/h3,5-11H,1,4H2,2H3,(H,20,22)
• InChI Key: LIOVEDQESUYXNH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=CC(=C3)C=C
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide, also known as EIDD-2801, is a small molecule drug that has gained attention for its potential in treating viral infections.

Mechanism of Action

2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide works by targeting the viral RNA polymerase, which is essential for viral replication. This compound is incorporated into the viral RNA during replication, causing mutations that disrupt viral replication and reduce viral load.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is well-tolerated in animal studies. It has also been shown to have good oral bioavailability, making it a promising candidate for oral administration.

Advantages and Limitations for Lab Experiments

One advantage of 2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide is its broad-spectrum activity against multiple viral infections. However, one limitation is that it may not be effective against all strains of a particular virus, as mutations can lead to resistance.

Future Directions

For 2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide include further clinical trials to investigate its safety and efficacy in humans, as well as studies to optimize dosing and administration. Additionally, this compound may be used in combination with other antiviral drugs to enhance its effectiveness. Finally, this compound may also have potential in treating other viral infections beyond influenza and coronaviruses.

Synthesis Methods

2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide is synthesized through a multi-step process that involves the reaction of 3-vinylphenylboronic acid with 5-bromo-2-ethylisoindoline-1,3-dione, followed by a series of reactions to form the final product. The synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

2-ethyl-1,3-dioxo-N-(3-vinylphenyl)-5-isoindolinecarboxamide has shown promise in treating viral infections, including influenza and coronaviruses such as SARS-CoV-2. In preclinical studies, this compound has been shown to inhibit viral replication and reduce viral load in infected animals. Clinical trials are currently underway to investigate the safety and efficacy of this compound in humans.